Cas no 298686-97-2 (2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid)

• Product Name: 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid
• CAS No: 298686-97-2
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5039043
• Update Time: 2025-10-28

2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Oprea1_171008
• 2-(2-hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid
• ST037037
• 2-(2-Hydroxy-3-methoxyphenyl)thiazolidine-5-carboxylic acid
• 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid

• Inchi： 1S/C11H13NO4S/c1-16-7-4-2-3-6(9(7)13)10-12-5-8(17-10)11(14)15/h2-4,8,10,12-13H,5H2,1H3,(H,14,15)
• InChI Key： CGGSVBVRMVVMDI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)CNC1C1C=CC=C(C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: -1.2
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid

2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 298686-97-2, known as 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of thiazolidinones, which are widely studied for their potential applications in drug development and advanced materials. The structure of this molecule is characterized by a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms, along with a carboxylic acid group and a substituted phenyl moiety.

The thiazolidine core of this compound plays a pivotal role in its chemical reactivity and biological activity. The presence of the hydroxyl (-OH) and methoxy (-OCH₃) groups on the phenyl ring introduces additional functional diversity, making this compound highly versatile for various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies.

From a synthetic perspective, the preparation of 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid involves a multi-step process that typically begins with the synthesis of the thiazolidine ring. This is often achieved through cyclization reactions involving amino acids or related precursors. The substitution pattern on the phenyl ring is carefully controlled to ensure optimal reactivity and selectivity during subsequent steps. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance the efficiency and yield of these reactions.

The physicochemical properties of this compound are equally noteworthy. Its solubility in polar solvents, coupled with its thermal stability, makes it suitable for a wide range of applications. Recent research has focused on its ability to act as a chelating agent in metalloorganic chemistry, where it forms stable complexes with transition metals. These complexes have shown promise in catalytic applications, particularly in asymmetric synthesis and polymerization reactions.

In terms of biological activity, 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid has demonstrated significant potential as an anti-inflammatory agent. Preclinical studies have shown that it inhibits key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, this compound has also found use in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of advanced sensors and electronic devices. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The synthesis and characterization of CAS No. 298686-97-2 have been extensively documented in recent scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of certain kinase enzymes involved in cancer progression. Another research article in Advanced Materials detailed its application in creating bio-inspired adhesives with exceptional bonding strength under aqueous conditions.

In conclusion, 2-(2-Hydroxy-3-methoxyphenyl)-1,3-thiazolidine-5-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its versatile functional groups, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to the advancement of modern science and technology.